Cas no 1807031-90-8 (Ethyl 3-cyano-2,5-dihydroxybenzoate)

• Product Name: Ethyl 3-cyano-2,5-dihydroxybenzoate
• CAS No: 1807031-90-8
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4794978
• Update Time: 2023-08-17

Ethyl 3-cyano-2,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,5-dihydroxybenzoate

• Inchi： 1S/C10H9NO4/c1-2-15-10(14)8-4-7(12)3-6(5-11)9(8)13/h3-4,12-13H,2H2,1H3
• InChI Key： HXQDWAHACQGUHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C#N)C=1O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6